![molecular formula C14H14N2O2 B1620878 3-Pyridinecarboxylic acid, 2-[(2,5-dimethylphenyl)amino]- CAS No. 55285-29-5](/img/structure/B1620878.png)
3-Pyridinecarboxylic acid, 2-[(2,5-dimethylphenyl)amino]-
Overview
Description
3-Pyridinecarboxylic acid, 2-[(2,5-dimethylphenyl)amino]-, or 3-Pyridinecarboxylic acid, 2-[(2,5-dimethylphenyl)amino]- (3-PCA-2,5-DMA) is an organic compound with a wide range of applications in biochemical and physiological research. It is a derivative of pyridine, a heterocyclic aromatic organic compound, and is used in a variety of scientific studies and applications. This compound is a useful tool for researchers to study the effects of various chemicals on the body, as well as to develop and test new drugs, drugs for treating certain diseases, and drugs for improving human health.
Scientific Research Applications
Polymorphism and Cocrystal Salt Formation
This compound has been studied for its polymorphism and cocrystal salt formation . It was synthesized along with its analog, 2-((2,6-Dichlorophenyl)amino)benzoic acid (2-DCABA), which is a potential non-steroidal anti-inflammatory drug . The study investigated the effect of double Cl–CH3 exchange . Three forms - two polymorphs (I and II) and one cocrystal salt (S) - were obtained through polymorph screening in a variety of solvents .
Non-Steroidal Anti-Inflammatory Drug
The compound is an analog of 2-((2,6-Dichlorophenyl)amino)benzoic acid (2-DCABA), which is a potential non-steroidal anti-inflammatory drug . This suggests that “2-[(2,5-Dimethylphenyl)amino]nicotinic acid” could also have potential applications in the field of anti-inflammatory drugs.
Crystal Packing and Crystallization Tendency
The compound has been synthesized and its crystal structure was determined . The study observed that alkylation of the phenyl ring with ethyl group disrupts the planar conformation of the molecule by steric repulsion, resulting in the formation of an acid-pyridine heterosynthon (instead of acid-acid homosynthon) in the crystal .
Amorphous Phase Formation
The compound could form a very stable amorphous phase on melt quenching and not crystallize even on re-heating . The formation of acid-pyridine hydrogen bonding in the amorphous state is believed to be responsible for its good glass forming ability .
Pharmaceutical Applications
The compound’s ability to form a stable amorphous phase suggests potential applications in the pharmaceutical industry . Amorphous drug products are used for enhancing the solubility of poorly water-soluble drug molecules .
Crystal Engineering
The compound has been used in crystal engineering studies to investigate how the molecular structure influences the hydrogen bonding motif in the crystal .
properties
IUPAC Name |
2-(2,5-dimethylanilino)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-9-5-6-10(2)12(8-9)16-13-11(14(17)18)4-3-7-15-13/h3-8H,1-2H3,(H,15,16)(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JXROYZLSJSHPQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC2=C(C=CC=N2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40360796 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, 2-[(2,5-dimethylphenyl)amino]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40360796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
55285-29-5 |
Source
|
| Record name | 2-[(2,5-Dimethylphenyl)amino]-3-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=55285-29-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Pyridinecarboxylic acid, 2-[(2,5-dimethylphenyl)amino]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40360796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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